ethyl 2-[({1-[(1,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3-piperidinyl}carbonyl)amino]-4,5-dimethyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[[1-(1,5-dimethylpyrazol-4-yl)sulfonylpiperidine-3-carbonyl]amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C20H28N4O5S2/c1-6-29-20(26)17-12(2)14(4)30-19(17)22-18(25)15-8-7-9-24(11-15)31(27,28)16-10-21-23(5)13(16)3/h10,15H,6-9,11H2,1-5H3,(H,22,25)
• InChI Key: GLQPUSSBFKINCL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C2CCCN(C2)S(=O)(=O)C3=C(N(N=C3)C)C
• Molecular Formula: C20H28N4O5S2
• Molecular Weight: 468.6 g/mol

Description

Synthesis Analysis

The synthesis of ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate, a compound with structural similarities, involves the treatment with ethyl 2-cyano-3,3-dimethylthioacrylate, showcasing a method that might be applicable or provide insights into synthesizing the compound through analogous chemical strategies (L. Minga, 2005).

Molecular Structure Analysis

The molecular structures of related compounds have been determined, revealing intramolecular N-H...O hydrogen bonds and almost planar ring formations due to these hydrogen bonds, which could suggest similar structural features in the target compound (Chao Wu et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often result in products with fungicidal and plant growth regulation activities, indicating that our compound of interest may also undergo reactions leading to bioactive products (L. Minga, 2005).

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

The synthesis of related chemical structures involves Michael addition reactions and other transformations, showcasing the compound's potential role in creating novel heterocyclic compounds. For instance, Michael addition of active methylene compounds to certain thiophenones has been utilized to synthesize a series of compounds, highlighting a methodological approach in organic synthesis that could be relevant to the compound (Bakhouch et al., 2015).

Pharmaceutical Applications

Several studies focus on the synthesis of novel heterocyclic compounds with potential antibacterial properties. These research efforts aim to create new molecules that could serve as antibacterial agents, indicating a possible pharmaceutical application for similar compounds (Azab et al., 2013). Another study involves the design and synthesis of molecules for the inhibition of Mycobacterium tuberculosis GyrB, suggesting that related compounds could be explored for their antitubercular activity (Jeankumar et al., 2013).

Materials Science and Corrosion Inhibition

Research on pyran derivatives for acid corrosion indicates a possible application in materials science, particularly in corrosion inhibition. This demonstrates the compound's potential utility beyond pharmaceuticals, possibly offering protection for metals in acidic environments (Saranya et al., 2020).